Cas no 40571-56-0 (Cethexonium Bromide)

• Product Name: Cethexonium Bromide
• CAS No: 40571-56-0
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 1069900
• PubChem ID: 129318602
• Update Time: 2025-04-20

Cethexonium Bromide Chemical and Physical Properties

Names and Identifiers

• Cethexonium Bromide
• TRANS-2-(DIMETHYLAMINO)CYCLOHEXANOL
• rac-trans-2-Dimethylaminocyclohexanol Hydrochloride
• (1R,2R)-2-(dimethylamino)cyclohexan-1-ol;hydrochloride
• 40571-56-0
• DB-309224

• Inchi： 1S/C8H17NO.ClH/c1-9(2)7-5-3-4-6-8(7)10;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8-;/m1./s1
• InChI Key： AVQIJJSITJKGFM-SCLLHFNJSA-N
• SMILES： Cl.O[C@@H]1CCCC[C@H]1N(C)C

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų